Cas no 104086-08-0 (1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)-)

1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)- structure
104086-08-0 structure
Product Name:1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)-
CAS No:104086-08-0
MF:C13H8Cl4O2S
MW:370.078418731689
CID:184754
PubChem ID:190697
Update Time:2025-04-19

1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)-
    • 1,2,3-trichloro-4-(4-chloro-2-methylsulfonylphenyl)benzene
    • 2,3,4,4'-Tetrachloro-2'-(methylsulfonyl)-1,1'-biphenyl
    • DTXSID50146260
    • 1,1'-Biphenyl, 2,3,4,4'-tetrachloro-2'-(methylsulfonyl)-
    • 104086-08-0
    • Inchi: 1S/C13H8Cl4O2S/c1-20(18,19)11-6-7(14)2-3-8(11)9-4-5-10(15)13(17)12(9)16/h2-6H,1H3
    • InChI Key: APPVGCZEAVPIFW-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=CC=1C1C=CC(=CC=1S(C)(=O)=O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 367.90014
  • Monoisotopic Mass: 367.9
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.514
  • Boiling Point: 517.7°C at 760 mmHg
  • Flash Point: 266.9°C
  • Refractive Index: 1.605
  • PSA: 34.14
  • LogP: 6.45150
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